1-(4-Ethoxyphenyl)ethanamine
Overview
Description
1-(4-Ethoxyphenyl)ethanamine is an organic compound belonging to the phenethylamine class . It is also known as 4-Ethoxy-1-phenethylamine.
Molecular Structure Analysis
The molecular formula of 1-(4-Ethoxyphenyl)ethanamine is C10H15NO . It has an average mass of 165.232 Da and a monoisotopic mass of 165.115356 Da .Scientific Research Applications
Synthesis of β-Lactam Antibiotics
1-(4-Ethoxyphenyl)ethanamine: is used as a protecting group in the synthesis of β-lactam antibiotics . The oxidative removal of this group by ceric ammonium nitrate yields N-unsubstituted β-lactams, which are key intermediates in creating biologically active antibiotics.
Opioid Analogs Synthesis
This compound has been reported in the synthesis of opioid analogs like etazene . These synthetic opioids bind to the µ-opioid receptor with high potency and are significant in the study of pain management and narcotic effects.
Organic Synthesis
In organic chemistry, 1-(4-Ethoxyphenyl)ethanamine is involved in the preparation of amines from halogenoalkanes and nitriles . It’s also used in the formation of imines and enamines through nucleophilic addition reactions with aldehydes or ketones .
Medicinal Chemistry
The compound plays a role in the development of heterocyclic compounds that exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and antiviral effects . It’s also part of the synthetic strategies for 1,2,4-oxadiazoles as anti-infective agents .
Biochemical Research
1-(4-Ethoxyphenyl)ethanamine: is used in biochemical research for the synthesis of chiral amines, which are crucial intermediates in the production of various pharmaceuticals . It’s also involved in bienzyme cascade systems for the efficient synthesis of key chiral intermediates.
Proteomics Research
This compound is utilized in proteomics research for the study of protein interactions and functions. It’s a part of the chemical toolkit used to probe and understand the complex biological processes at the protein level .
Industrial Applications
In the industry, 1-(4-Ethoxyphenyl)ethanamine is used for pharmaceutical testing and as a reference standard to ensure the accuracy of analytical results .
Environmental Applications
While specific environmental applications were not directly found, compounds like 1-(4-Ethoxyphenyl)ethanamine can be used in environmental chemistry for the synthesis of compounds that may have applications in pollution control, waste management, and green chemistry .
Safety and Hazards
Future Directions
Etazene, a compound similar to 1-(4-Ethoxyphenyl)ethanamine, has been identified as a synthetic opioid that is liable to abuse and produces ill effects similar to other opioids that are controlled under Schedule I of the 1961 Single Convention on Narcotic Drugs . This suggests that 1-(4-Ethoxyphenyl)ethanamine and similar compounds may also have potential for abuse and could be subject to future regulation.
Mechanism of Action
Target of Action
The primary targets of 1-(4-Ethoxyphenyl)ethanamine are currently not well-defined in the literature. This compound is structurally similar to other phenylethanamines, which are known to interact with various receptors and enzymes in the body. The specific targets for this compound require further investigation .
Biochemical Pathways
The biochemical pathways affected by 1-(4-Ethoxyphenyl)ethanamine are not clearly established. Given its structural similarity to other phenylethanamines, it might be involved in pathways related to neurotransmission, but this is purely speculative. More research is needed to elucidate the specific biochemical pathways this compound affects .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 1-(4-Ethoxyphenyl)ethanamine are not well-documented in the literature. As a small molecule, it’s likely to be absorbed in the gastrointestinal tract following oral administration. Its distribution, metabolism, and excretion would depend on its specific interactions with various proteins and enzymes in the body .
Result of Action
The molecular and cellular effects of 1-(4-Ethoxyphenyl)ethanamine’s action are not well-known. Based on its structural similarity to other phenylethanamines, it might have effects on neurotransmission, but this is speculative. More research is needed to determine the specific effects of this compound .
properties
IUPAC Name |
1-(4-ethoxyphenyl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO/c1-3-12-10-6-4-9(5-7-10)8(2)11/h4-8H,3,11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQISONQSSGPXMA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50908906 |
Source
|
| Record name | 1-(4-Ethoxyphenyl)ethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50908906 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Ethoxyphenyl)ethanamine | |
CAS RN |
104294-63-5 |
Source
|
| Record name | Benzylamine, p-ethoxy-alpha-methyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0104294635 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-(4-Ethoxyphenyl)ethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50908906 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(4-ethoxyphenyl)ethan-1-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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